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Compound of Interest

Compound Name: 2-Bromohexa-1,5-dien-3-OL

Cat. No.: B15430439

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in a
laboratory or drug development setting. A comprehensive Safety Data Sheet (SDS) for 2-
Bromohexa-1,5-dien-3-ol is not readily available. The following information is compiled from
data on structurally related compounds and general principles of chemical safety. It is
imperative to handle this compound with extreme caution and to perform a thorough risk
assessment before use.

Introduction

2-Bromohexa-1,5-dien-3-ol is a bifunctional organic molecule containing a secondary allylic
alcohol and a vinylic bromide. This combination of functional groups suggests potential for high
reactivity and associated hazards. This guide provides a summary of available data and
outlines recommended safety and handling precautions based on an analysis of its structural
components.

Physicochemical Properties

Quantitative data for 2-Bromohexa-1,5-dien-3-ol is limited to computed values. The following
table summarizes these properties.
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Property Value Source
Molecular Formula CeH9oBroO PubChem
Molecular Weight 177.04 g/mol PubChem[1]
XLogP3 1.8 PubChem[1]
Hydrogen Bond Donor Count 1 PubChem
Hydrogen Bond Acceptor

Count 1 PubChem
Rotatable Bond Count 2 PubChem
Exact Mass 175.98368 g/mol PubChem[1]
CAS Number 89448-32-8 PubChem[1]

Hazard Identification and General Precautions

Due to the absence of specific toxicological data for 2-Bromohexa-1,5-dien-3-ol, a

conservative approach to handling is essential. The primary hazards are anticipated to arise

from the allylic alcohol and vinyl bromide moieties.

General Hazards of Structurally Similar Compounds:

o Flammability: Many low-molecular-weight alcohols and halogenated hydrocarbons are

flammable.[2][3][4] Assume 2-Bromohexa-1,5-dien-3-ol is a flammable liquid and handle it

accordingly.

o Irritation: Allylic alcohols are known to be potent irritants to the skin, eyes, and respiratory

system.[5][6] Direct contact can cause severe irritation and potential chemical burns.

 Toxicity: Allyl alcohol is significantly more toxic than many other alcohols and is readily

absorbed through the skin.[7] It is hepatotoxic (damaging to the liver).[7] The presence of a

bromine atom may further enhance toxicity.

e Lachrymator: Many allylic compounds are lachrymators, causing irritation and tearing of the

eyes.[7]
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Based on these considerations, the following general handling workflow is recommended:

Preparation Handling

. Prepare Engineering Controls Handle Chemical in Decontaminate Glassware
|—> ——>|
Sl Arepiti D (Fume Hood, etc.) Controlled Environment [~====" SRR WAEE and Surfaces

Vv Emergency Response

—>| Fire Suppression
First Aid Measures

Conduct Risk Assessment |—>

| Spill Control Procedures

Click to download full resolution via product page

Caption: General workflow for handling hazardous chemicals.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical when handling 2-Bromohexa-1,5-dien-3-ol. The
following table outlines the recommended PPE.
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Body Part Recommended Protection Rationale
Chemical-resistant gloves
Hand (e.g., nitrile, neoprene). To prevent skin contact and
ands
Double-gloving is absorption.[2][4][8]
recommended.
£ Chemical safety goggles and a  To protect against splashes
es
Y face shield. and vapors.[2][3]
] To protect against splashes
Body Flame-resistant lab coat.

and fire hazards.

Respiratory

Use only in a certified chemical
fume hood. If a fume hood is
not available, a respirator with
an appropriate organic vapor
cartridge may be necessary,
but this is not a substitute for

proper engineering controls.

To prevent inhalation of
potentially toxic and irritating

vapors.[2][3]

Handling and Storage

Handling:

¢ All manipulations of 2-Bromohexa-1,5-dien-3-ol should be conducted in a well-ventilated

chemical fume hood.

¢ Avoid heating the compound, as this can increase its volatility and the risk of inhalation

exposure.

o Keep away from ignition sources such as open flames, hot plates, and spark-producing

equipment.[2][3][4][8]

¢ Use non-sparking tools for transfers.[2][4]

o Ensure that an emergency eyewash station and safety shower are readily accessible.[2][8]

Storage:
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o Store in a tightly sealed, properly labeled container.
e Keep in a cool, dry, and well-ventilated area away from incompatible materials.
o Store away from oxidizing agents and strong acids.

The logical relationship for safe handling and storage is as follows:

2-Bromohexa-1,5-dien-3-ol
Handlin; Storage

Cool Dry, Ventilated Area | Tightly Sealed Container

Chemical Fume Hood Approprlate PPE Avoid Ignition Sources

| Away from Incompatibles
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Safety and Handling of 2-Bromohexa-
1,5-dien-3-ol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15430439#2-bromohexa-1-5-dien-3-ol-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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